Cas no 1893615-03-6 (2-(4-Fluoro-3-methylphenyl)propane-2-thiol)

• Product Name: 2-(4-Fluoro-3-methylphenyl)propane-2-thiol
• CAS No: 1893615-03-6
• MF: C₁₀H₁₃FS
• MW: 184.273625135422
• MDL: MFCD31806851
• CID: 5192166
• Update Time: 2025-11-02

2-(4-Fluoro-3-methylphenyl)propane-2-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluoro-3-methylphenyl)propane-2-thiol
• Benzenemethanethiol, 4-fluoro-α,α,3-trimethyl-

• MDL： MFCD31806851
• Inchi： 1S/C10H13FS/c1-7-6-8(10(2,3)12)4-5-9(7)11/h4-6,12H,1-3H3
• InChI Key： CMJODSLBXPTGCR-UHFFFAOYSA-N
• SMILES： SC(C)(C)C1C=CC(=C(C)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 3.1
• Topological Polar Surface Area: 1

Additional information on 2-(4-Fluoro-3-methylphenyl)propane-2-thiol

Comprehensive Overview of 2-(4-Fluoro-3-methylphenyl)propane-2-thiol (CAS No. 1893615-03-6)

2-(4-Fluoro-3-methylphenyl)propane-2-thiol (CAS No. 1893615-03-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This sulfur-containing derivative of fluorinated aromatic compounds is particularly notable for its structural features, which include a thiol functional group and a fluoromethylphenyl moiety. Researchers and industry professionals are increasingly exploring its utility in pharmaceutical intermediates, flavor and fragrance formulations, and material science applications.

The compound's molecular structure, characterized by the presence of a fluorine atom and a methyl group on the aromatic ring, contributes to its distinct reactivity and stability. This makes 2-(4-Fluoro-3-methylphenyl)propane-2-thiol a valuable building block in synthetic chemistry. Recent studies have highlighted its role in the development of bioactive molecules, particularly in the context of drug discovery and medicinal chemistry. The thiol group in the molecule also opens up possibilities for click chemistry and other bioconjugation techniques, which are currently trending topics in the scientific community.

In the realm of flavor and fragrance chemistry, 2-(4-Fluoro-3-methylphenyl)propane-2-thiol is being investigated for its potential to impart unique sensory characteristics. The combination of the fluorine substituent and the thiol functionality may lead to novel olfactory profiles, which are highly sought after in the perfumery industry. This aligns with the growing consumer demand for innovative scent compounds and sustainable fragrance ingredients, topics that frequently appear in search engine queries and AI-driven research.

From a material science perspective, the compound's ability to participate in polymerization reactions and form thioether linkages makes it a candidate for advanced polymeric materials. Its incorporation into high-performance polymers could enhance properties such as thermal stability and chemical resistance, which are critical for applications in electronics, coatings, and adhesives. These areas are of particular interest to engineers and researchers looking for next-generation materials.

The synthesis of 2-(4-Fluoro-3-methylphenyl)propane-2-thiol typically involves multi-step organic reactions, including Grignard reactions, nucleophilic substitutions, and thiolation processes. Optimizing these synthetic routes is a key focus for chemists aiming to improve yield and purity while minimizing environmental impact. This resonates with the broader industry shift toward green chemistry and sustainable synthesis, which are frequently searched topics in academic and industrial circles.

Analytical characterization of 2-(4-Fluoro-3-methylphenyl)propane-2-thiol often employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound meets the stringent quality standards required for its intended applications. The demand for high-purity specialty chemicals is on the rise, driven by advancements in analytical technology and the need for reliable chemical standards.

In conclusion, 2-(4-Fluoro-3-methylphenyl)propane-2-thiol (CAS No. 1893615-03-6) represents a versatile and promising compound with wide-ranging applications. Its unique structural attributes and reactivity profile make it a subject of ongoing research and development. As industries continue to explore fluorinated compounds and sulfur-containing molecules, this compound is poised to play a pivotal role in innovations across pharmaceuticals, fragrances, and advanced materials.